Cas no 2223033-19-8 (5-(Cyclopentyl)thiazole-4-boronic acid pinacol ester)

• Product Name: 5-(Cyclopentyl)thiazole-4-boronic acid pinacol ester
• CAS No: 2223033-19-8
• MF: C₁₄H₂₂BNO₂S
• MW: 279.21
• CID: 5144532
• Update Time: 2025-06-26

5-(Cyclopentyl)thiazole-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(Cyclopentyl)thiazole-4-boronic acid pinacol ester
• Thiazole, 5-cyclopentyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C14H22BNO2S/c1-13(2)14(3,4)18-15(17-13)12-11(19-9-16-12)10-7-5-6-8-10/h9-10H,5-8H2,1-4H3
• InChI Key： NYGIFRXRSYNTSS-UHFFFAOYSA-N
• SMILES： S1C(C2CCCC2)=C(B2OC(C)(C)C(C)(C)O2)N=C1

Additional information on 5-(Cyclopentyl)thiazole-4-boronic acid pinacol ester

Research Brief on 5-(Cyclopentyl)thiazole-4-boronic acid pinacol ester (CAS: 2223033-19-8)

The compound 5-(Cyclopentyl)thiazole-4-boronic acid pinacol ester (CAS: 2223033-19-8) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This boronic acid pinacol ester derivative belongs to a class of organoboron compounds that are widely used in Suzuki-Miyaura cross-coupling reactions, a key methodology in the synthesis of complex pharmaceutical molecules. Recent studies have explored its utility as a versatile building block for the construction of novel thiazole-containing compounds with potential biological activities.

Structural analysis reveals that this compound features a thiazole core substituted with a cyclopentyl group at the 5-position and a boronic acid pinacol ester moiety at the 4-position. This unique combination of structural elements makes it particularly valuable for medicinal chemistry applications, as the thiazole ring is a privileged scaffold in drug design, known to interact with various biological targets. The boronic acid ester functionality enables efficient cross-coupling reactions, allowing for rapid diversification of molecular structures.

Recent synthetic studies have demonstrated the effectiveness of 5-(Cyclopentyl)thiazole-4-boronic acid pinacol ester in palladium-catalyzed coupling reactions. A 2023 publication in the Journal of Medicinal Chemistry reported its successful application in the synthesis of novel kinase inhibitors, achieving yields of 75-92% under optimized conditions. The researchers noted that the cyclopentyl substituent contributed significantly to the lipophilicity of the final compounds, potentially enhancing membrane permeability.

In biological evaluations, derivatives synthesized using this boronic ester have shown promising activity against several disease targets. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) described compounds derived from 2223033-19-8 that exhibited sub-micromolar inhibition of protein kinases involved in inflammatory pathways. The researchers highlighted the importance of the thiazole-boronic acid ester moiety in maintaining the optimal geometry for target binding.

The stability and handling characteristics of 5-(Cyclopentyl)thiazole-4-boronic acid pinacol ester have been investigated in several pharmaceutical development studies. Unlike some boronic acid derivatives that are prone to protodeboronation, this compound has demonstrated good stability under standard laboratory conditions when stored properly. However, recent stability studies recommend storage under inert atmosphere at -20°C for long-term preservation of reactivity.

From a drug discovery perspective, the compound's potential extends beyond its use as a synthetic intermediate. Computational studies have suggested that the intact boronic acid pinacol ester moiety (after hydrolysis in physiological conditions) may contribute to target binding through unique interactions with protein residues. This dual functionality as both a synthetic building block and potential pharmacophore makes 2223033-19-8 particularly valuable for medicinal chemistry programs.

Current research directions include exploring the compound's utility in DNA-encoded library synthesis and its application in the development of proteolysis targeting chimeras (PROTACs). The ability to efficiently incorporate the thiazole moiety into diverse molecular architectures while maintaining the boronic acid handle for further modification makes this compound a versatile tool in modern drug discovery approaches.